Cas no 321970-62-1 (1-(4-nitrobenzenesulfonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(4-nitrobenzenesulfonyl)piperidine-3-carboxylic acid
• CAS No: 321970-62-1
• MF: C₁₂H₁₄N₂O₆S
• MW: 314.314362049103
• CID: 3057269
• PubChem ID: 3107293
• Update Time: 2025-05-24

1-(4-nitrobenzenesulfonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(4-nitrophenyl)sulfonyl]piperidine-3-carboxylic acid
• 1-(4-nitrobenzenesulfonyl)piperidine-3-carboxylic acid
• AKOS000267389
• 1-(4-nitrophenylsulfonyl)piperidine-3-carboxylic acid
• SCHEMBL23362073
• 321970-62-1
• EN300-07154
• Oprea1_449705
• WMA97062
• CS-0220638
• Oprea1_265610
• 1-(4-nitrobenzenesulfonyl)piperidine-3-carboxylicacid
• Z45543242
• AF-399/08338019
• AKOS016038987
• 107-659-4
• 1-({4-nitrophenyl}sulfonyl)-3-piperidinecarboxylic acid
• 1-(4-nitrophenyl)sulfonylpiperidine-3-carboxylic acid
• G21053

• Inchi： 1S/C12H14N2O6S/c15-12(16)9-2-1-7-13(8-9)21(19,20)11-5-3-10(4-6-11)14(17)18/h3-6,9H,1-2,7-8H2,(H,15,16)
• InChI Key： NEGZMRXQWUTVEF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 314.05725734Da
• Monoisotopic Mass: 314.05725734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-nitrobenzenesulfonyl)piperidine-3-carboxylic acid

Comprehensive Overview of 1-(4-Nitrobenzenesulfonyl)piperidine-3-carboxylic Acid (CAS No. 321970-62-1)

1-(4-Nitrobenzenesulfonyl)piperidine-3-carboxylic acid (CAS No. 321970-62-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often abbreviated as NBS-piperidine-3-COOH, belongs to the class of sulfonamide derivatives, which are widely recognized for their versatile applications in drug discovery and material science. The presence of both a nitrobenzenesulfonyl group and a carboxylic acid moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for sulfonamide-based compounds like 1-(4-nitrobenzenesulfonyl)piperidine-3-carboxylic acid has surged due to their role in developing enzyme inhibitors and bioactive molecules. Researchers are particularly interested in its potential applications in medicinal chemistry, where it serves as a building block for designing targeted therapies. The compound's unique structure allows for modifications that can enhance binding affinity and selectivity, making it a focal point in the search for new therapeutic agents.

One of the most frequently asked questions about CAS No. 321970-62-1 revolves around its synthetic pathways and purification methods. The compound is typically synthesized through a multi-step process involving the reaction of piperidine-3-carboxylic acid with 4-nitrobenzenesulfonyl chloride under controlled conditions. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for its use in pharmaceutical research.

The growing interest in green chemistry has also influenced the study of 1-(4-nitrobenzenesulfonyl)piperidine-3-carboxylic acid. Scientists are exploring eco-friendly synthesis routes that minimize waste and reduce the use of hazardous reagents. This aligns with the broader industry trend toward sustainable chemical practices, which is a hot topic among researchers and environmental advocates alike.

Another area of exploration is the compound's potential in catalysis and material science. Its sulfonamide group can act as a ligand in metal-organic frameworks (MOFs), which are gaining traction for applications in gas storage and separation technologies. This versatility underscores the importance of CAS No. 321970-62-1 in advancing both chemical innovation and industrial applications.

For those searching for suppliers of 1-(4-nitrobenzenesulfonyl)piperidine-3-carboxylic acid, it is essential to verify the compound's certificate of analysis (CoA) and storage conditions. Proper handling is crucial to maintain its stability, as exposure to moisture or extreme temperatures can degrade its quality. Reputable suppliers often provide detailed technical data sheets to assist researchers in optimizing their experiments.

In summary, 1-(4-nitrobenzenesulfonyl)piperidine-3-carboxylic acid (CAS No. 321970-62-1) is a multifaceted compound with broad implications in pharmaceutical development, catalysis, and sustainable chemistry. Its unique structural features and adaptability make it a subject of ongoing research, addressing some of the most pressing challenges in modern science. As the field evolves, this compound is likely to remain at the forefront of chemical innovation.